6-(4-methoxyphenethyl)-4-(3,4,5-trimethoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 6-[2-(4-methoxyphenyl)ethyl]-4-(3,4,5-trimethoxyphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C24H27N3O6/c1-30-16-7-5-14(6-8-16)9-10-27-13-17-20(23(27)28)21(26-24(29)25-17)15-11-18(31-2)22(33-4)19(12-15)32-3/h5-8,11-12,21H,9-10,13H2,1-4H3,(H2,25,26,29)
• InChI Key: QESOACLUCFNTFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2CC3=C(C2=O)C(NC(=O)N3)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C24H27N3O6
• Molecular Weight: 453.5 g/mol
• CAS No.: 1170411-25-2

Description

This compound belongs to the pyrrolo[3,4-d]pyrimidine class, characterized by a fused bicyclic core with a dione moiety at positions 2 and 3. The structure features a 3,4,5-trimethoxyphenyl group at position 4 and a 4-methoxyphenethyl substituent at position 4. These substituents likely influence its pharmacokinetic and pharmacodynamic properties, such as solubility, membrane permeability, and target binding affinity. The trimethoxy group on the phenyl ring may enhance lipophilicity and metabolic stability, while the phenethyl chain could contribute to conformational flexibility and receptor interactions .

Synthetic routes for analogous pyrrolo[3,4-d]pyrimidine derivatives typically involve multicomponent condensation reactions, as seen in the synthesis of structurally similar dihydropyrimidinones (e.g., compound 4j in , synthesized with 87% yield via Biginelli-like reactions). Characterization data for such compounds include FTIR peaks for NH (3455 cm⁻¹), aromatic C=C (1500 cm⁻¹), and carbonyl groups (1680 cm⁻¹), which are critical for verifying structural integrity .

Biological Activity

The compound 6-(4-methoxyphenethyl)-4-(3,4,5-trimethoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is part of a class of pyrrolo[3,4-d]pyrimidine derivatives known for their diverse biological activities. This article explores the biological activity of this compound through various studies highlighting its potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{26}N_{2}O_{5}$, with a molecular weight of 398.46 g/mol. The structure features a pyrrolo[3,4-d]pyrimidine core substituted with methoxy and phenethyl groups that significantly influence its biological properties.

Antimicrobial Activity

Recent studies have indicated that pyrrolo[3,4-d]pyrimidine derivatives exhibit notable antimicrobial properties. For instance, derivatives similar to the compound under review have shown activity against various bacterial strains including Mycobacterium tuberculosis and Candida albicans. The minimum inhibitory concentration (MIC) values for these derivatives ranged from 0.488 to 62.5 µM against M. tuberculosis .

Anticancer Activity

The antiproliferative effects of pyrrolo[3,4-d]pyrimidine derivatives have been well documented. For example:

• Cell Lines Tested : Compounds were evaluated against several cancer cell lines including HeLa (cervical cancer) and CFPAC-1 (pancreatic cancer).
• IC50 Values : A derivative with structural similarities to the compound demonstrated an IC50 value of 0.79 µM against CFPAC-1 cells . This suggests significant potential for the compound in cancer therapy.

The mechanism by which these compounds exert their biological effects often involves the inhibition of key enzymes or pathways critical for cell proliferation and survival. For example, some pyrrolo[2,3-d]pyrimidines act as inhibitors of protein kinases and have been shown to induce apoptosis in cancer cells .

Study on Antitubercular Activity

A study focused on the antitubercular activity of various pyrrolo[2,3-d]pyrimidine derivatives found that specific modifications at the C-4 position enhanced activity against M. tuberculosis. The most potent derivative exhibited an MIC90 value of 0.488 µM and was non-cytotoxic to Vero cells .

Evaluation of Antiproliferative Effects

In another study assessing antiproliferative effects on pancreatic adenocarcinoma cells (CFPAC-1), several derivatives were synthesized and tested. The best-performing compound showed an IC50 value of 0.79 µM and was noted for its selective toxicity towards cancer cells over normal fibroblasts . This selectivity is crucial for developing effective cancer therapies with minimal side effects.

Data Tables

Activity	Cell Line	IC50 (µM)	MIC (µM)
Antiproliferative	HeLa	0.98	N/A
Antiproliferative	CFPAC-1	0.79	N/A
Antitubercular	Mycobacterium tuberculosis	N/A	0.488

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares the target compound with structurally related derivatives, emphasizing substituent variations and biological activities:

Compound	Substituents	Key Biological Activity (IC₅₀)	Structural Notes	References
Target Compound	4-(3,4,5-Trimethoxyphenyl); 6-(4-Methoxyphenethyl)	Not reported	High lipophilicity; conformational flexibility
4j ()	4-(2-Hydroxyphenyl); 6-(4-Methoxyphenyl)	Not reported	Hydroxyl group enhances polarity
Compound 3 ()	Pyrrolo[2,3-d]pyrimidine with 1,2,3-triazole	2.03 μM (HepG2)	Induces G2/M cell cycle arrest
Compound D ()	6-(4-Fluorobenzyl); 4-(4-Hydroxyphenyl)	Anti-diabetic activity (α-glucosidase inhibition)	Fluorine improves metabolic stability
4-(4-Chlorophenyl)-6-(4-methoxybenzyl) derivative ()	4-Chlorophenyl; 4-Methoxybenzyl	Not reported	Chlorine increases electrophilicity

Key Observations

Substituent Effects on Activity: The 3,4,5-trimethoxyphenyl group in the target compound is distinct from the 2-hydroxyphenyl in compound 4j (). 1,2,3-Triazole-containing derivatives (e.g., compound 3 in ) exhibit potent cytotoxicity (IC₅₀ = 2.03 μM against HepG2), suggesting that heterocyclic appendages can significantly boost antitumor activity. The absence of a triazole in the target compound may limit its direct anticancer efficacy unless compensated by other substituents .

Impact of Halogenation :

• Fluorine (compound D, ) and chlorine () substituents are associated with improved metabolic stability and target binding. The target compound lacks halogens but features methoxy groups, which may offer similar advantages via steric and electronic effects .

Spiro vs. Non-Spiro Derivatives: Spiro pyrrolo[3,4-d]pyrimidines (–8) exhibit unique conformational rigidity, enabling selective interactions with enzymes like COX-1/2. The target compound’s non-spiro structure may reduce selectivity but increase adaptability in binding diverse targets .

Synthetic Accessibility :

• The target compound’s synthesis likely follows routes similar to those in and , which employ one-pot condensations. However, the trimethoxyphenyl group may require advanced protection/deprotection strategies to avoid side reactions .

Contradictions and Limitations

• highlights that sulfur-containing analogs (e.g., thieno-pyrrolopyrimidines) show variable selectivity: some are toxic to both cancer and normal cells, while others are cancer-specific. The target compound’s lack of sulfur may reduce off-target effects but also limit potency .
• The absence of fluorine or triazole moieties in the target compound (compared to and ) suggests it may have weaker enzyme inhibition or cytotoxic activity unless compensated by its methoxy-rich structure .

Q & A

Q. Advanced

• Factorial Design : Screen variables (temperature, solvent ratio, catalyst) to identify critical factors. For example, a 2³ factorial design can resolve interactions between temperature (60–100°C), solvent (ethanol/DMF), and reaction time (12–24 hrs) .
• Response Surface Methodology (RSM) : Central Composite Design (CCD) models non-linear relationships, optimizing yield and purity simultaneously. A case study on pyrimidine derivatives achieved 85% yield with RSM-guided parameter adjustments .
• Taguchi Methods : Minimize variability in scale-up by prioritizing robust conditions (e.g., solvent stability under reflux) .

How can researchers resolve discrepancies in reported biological activities among structurally similar derivatives?

Q. Advanced

• Data Triangulation : Compare activity datasets across assays (e.g., PARP inhibition vs. tubulin binding). For example, the 3,4,5-trimethoxyphenyl group may enhance tubulin polymerization inhibition (as seen in combretastatin analogs) but reduce PARP-1 affinity .
• Structural Alignment : Overlay crystallographic data (if available) to identify substituent-specific interactions. Molecular dynamics simulations can validate binding poses .
• Controlled Assay Conditions : Standardize protocols (e.g., ATP concentration in kinase assays) to mitigate variability .

What strategies are used to establish structure-activity relationships (SAR) for substituents on this compound?

Q. Advanced

• Bioisosteric Replacement : Replace the 4-methoxyphenethyl group with fluorinated or alkyl chains to assess hydrophobicity effects. shows that fluorophenyl analogs exhibit improved blood-brain barrier penetration .
• Pharmacophore Mapping : Identify essential moieties (e.g., methoxy groups for hydrogen bonding) using 3D-QSAR models. For example, the 3,4,5-trimethoxyphenyl group is critical for microtubule disruption in cancer cell lines .
• Free-Wilson Analysis : Quantify contributions of individual substituents to biological activity. A study on pyrimidine derivatives found the 4-methoxy group contributes 30% of total activity .

What analytical techniques are critical for characterizing purity and structural integrity?

Q. Basic

• NMR Spectroscopy : ¹H/¹³C NMR confirms regiochemistry (e.g., methoxy proton signals at δ 3.7–3.9 ppm) and detects impurities (<2%) .
• HPLC-MS : Reverse-phase C18 columns (ACN/water gradient) quantify purity (>95%) and identify degradation products.
• X-ray Crystallography : Resolves stereochemistry of the fused bicyclic system .

How can researchers design experiments to elucidate the compound’s mechanism of action (e.g., enzyme inhibition)?

Q. Advanced

• Kinetic Assays : Measure IC₅₀ values under varying substrate concentrations (Lineweaver-Burk plots) to distinguish competitive vs. non-competitive inhibition. For PARP inhibitors, NAD⁺ competition assays are standard .
• Cellular Thermal Shift Assay (CETSA) : Confirm target engagement by monitoring protein stabilization post-treatment.
• CRISPR Screening : Knock out suspected targets (e.g., tubulin isoforms) to validate phenotypic responses in cancer models .